Cas no 2137688-83-4 (2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid)

This compound is a heterocyclic carboxylic acid featuring a pyrazolo[4,3-b]pyridine core substituted at position 2 with a tert-butyl group and possessing a carboxylic acid functionality at position 6. Its structure combines elements potentially advantageous for coordination chemistry due to the pyrazolopyridine moiety and the carboxylic acid group, which can act as both hydrogen bond donors/acceptors and metal binding sites. The tert-butyl substitution may influence steric properties or electronic effects compared to unsubstituted analogues. This specific arrangement could position it as a potentially useful ligand or intermediate in various synthetic or material science applications requiring defined heterocyclic architectures with functionalized perimeters.
2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb
oxylic acid structure
2137688-83-4 structure
Product Name:2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid
CAS No:2137688-83-4
MF:C10H11N3O2
MW:205.213241815567
CID:6560091
Update Time:2025-06-16

2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid
    • 2H-Pyrazolo[4,3-b]pyridine-6-carboxylic acid, 2-(1-methylethyl)-
    • Inchi: 1S/C10H11N3O2/c1-6(2)13-5-9-8(12-13)3-7(4-11-9)10(14)15/h3-6H,1-2H3,(H,14,15)
    • InChI Key: WPANVLINDRIKCR-UHFFFAOYSA-N
    • SMILES: C12=CN(C(C)C)N=C1C=C(C(O)=O)C=N2

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 420.3±25.0 °C(Predicted)
  • pka: 1.84±0.30(Predicted)

2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid Pricemore >>

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Additional information on 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid

Comprehensive Overview of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS No. 2137688-83-4)

2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS No. 2137688-83-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid features a pyrazolo[4,3-b]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. This structural motif is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold in medicinal chemistry. The presence of a carboxylic acid functional group at the 6-position further enhances its utility, allowing for derivatization into esters, amides, or other bioactive derivatives.

In recent years, the demand for high-purity heterocyclic compounds like 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid has surged, driven by advancements in small-molecule drug development and precision agriculture. This compound is frequently searched in conjunction with terms such as "pyrazolopyridine synthesis", "CAS 2137688-83-4 supplier", and "carboxylic acid derivatives in drug design", reflecting its relevance in both academic and industrial settings.

One of the key advantages of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid is its compatibility with modern green chemistry principles. Researchers are exploring sustainable synthetic routes to produce this compound with minimal environmental impact, aligning with global trends toward eco-friendly chemical manufacturing. Additionally, its potential role in cancer therapeutics and neurodegenerative disease research has sparked interest, as evidenced by growing literature on its structure-activity relationships.

From a commercial perspective, CAS No. 2137688-83-4 is often listed by specialty chemical suppliers catering to the pharmaceutical intermediates market. Its applications extend to material science, where it serves as a precursor for functionalized polymers and organic electronic materials. The compound's versatility underscores its importance in multidisciplinary research, bridging gaps between organic synthesis, biochemistry, and materials engineering.

In conclusion, 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid represents a compelling case study in the intersection of chemical innovation and applied science. Its structural features, coupled with broad applicability, make it a subject of ongoing investigation across multiple domains. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutic agents and advanced materials.

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